Cas no 1804184-05-1 (2,6-Diamino-7-difluoromethyl-1H-benzimidazole)

• Product Name: 2,6-Diamino-7-difluoromethyl-1H-benzimidazole
• CAS No: 1804184-05-1
• MF: C₈H₈F₂N₄
• MW: 198.172727584839
• CID: 4824698
• Update Time: 2025-05-20

2,6-Diamino-7-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2,6-Diamino-7-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H8F2N4/c9-7(10)5-3(11)1-2-4-6(5)14-8(12)13-4/h1-2,7H,11H2,(H3,12,13,14)
• InChI Key： BKFUIJCHNDPFOJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC2=C1N=C(N)N2)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• XLogP3: 1.1
• Topological Polar Surface Area: 80.7

Additional information on 2,6-Diamino-7-difluoromethyl-1H-benzimidazole

Comprehensive Guide to 2,6-Diamino-7-difluoromethyl-1H-benzimidazole (CAS No. 1804184-05-1): Properties, Applications, and Market Insights

2,6-Diamino-7-difluoromethyl-1H-benzimidazole (CAS No. 1804184-05-1) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and diamino functional groups, exhibits remarkable potential in drug discovery and material science. Researchers and industry professionals are increasingly exploring its applications due to its structural versatility and bioactive properties.

The molecular structure of 2,6-Diamino-7-difluoromethyl-1H-benzimidazole features a benzimidazole core, which is known for its stability and ability to interact with biological targets. The presence of the difluoromethyl group enhances its lipophilicity, making it a promising candidate for improving drug bioavailability. Additionally, the diamino substitution at positions 2 and 6 allows for further chemical modifications, enabling the development of novel derivatives with tailored properties.

One of the most compelling aspects of 2,6-Diamino-7-difluoromethyl-1H-benzimidazole is its potential in anticancer research. Recent studies have highlighted its ability to inhibit specific enzymes involved in tumor growth, aligning with the growing demand for targeted therapies. The compound's mechanism of action is currently under investigation, with preliminary results suggesting its efficacy in disrupting cancer cell proliferation. This aligns with the broader trend in precision medicine, where researchers seek compounds with high selectivity and minimal side effects.

Beyond oncology, 2,6-Diamino-7-difluoromethyl-1H-benzimidazole has shown promise in antimicrobial applications. The rise of antibiotic-resistant pathogens has spurred interest in novel chemical scaffolds, and this compound's ability to interfere with microbial DNA synthesis positions it as a potential candidate for next-generation antibiotics. Its fluorinated benzimidazole structure is particularly advantageous, as fluorine atoms often enhance metabolic stability and binding affinity.

In the agrochemical sector, 2,6-Diamino-7-difluoromethyl-1H-benzimidazole is being explored for its pesticidal properties. The compound's ability to disrupt essential biological processes in pests makes it a viable option for crop protection. With the global push toward sustainable agriculture, there is a heightened focus on developing eco-friendly pesticides, and this compound's targeted activity could reduce environmental impact compared to traditional broad-spectrum agents.

The synthesis of 2,6-Diamino-7-difluoromethyl-1H-benzimidazole typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to optimize production, reflecting the industry's shift toward greener and more efficient methodologies. These innovations are critical for scaling up production while minimizing waste and energy consumption.

Market demand for 2,6-Diamino-7-difluoromethyl-1H-benzimidazole is expected to grow, driven by its diverse applications and the expanding pharmaceutical and agrochemical sectors. Key players in the chemical industry are investing in research to unlock its full potential, and collaborations between academia and industry are accelerating its development. The compound's patent landscape is also evolving, with several filings highlighting its therapeutic and agricultural uses.

For researchers and manufacturers, sourcing high-quality 2,6-Diamino-7-difluoromethyl-1H-benzimidazole is paramount. Reputable suppliers offer the compound in various grades, ensuring compatibility with different research and industrial needs. Analytical techniques such as HPLC and NMR are routinely used to verify purity and confirm structural integrity, underscoring the importance of quality control in its production and distribution.

In conclusion, 2,6-Diamino-7-difluoromethyl-1H-benzimidazole (CAS No. 1804184-05-1) represents a versatile and promising compound with wide-ranging applications. Its unique chemical properties, combined with the growing need for innovative solutions in healthcare and agriculture, position it as a valuable asset in modern science. As research progresses, this compound is likely to play an increasingly significant role in addressing some of the most pressing challenges in these fields.